Cas no 2171881-07-3 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid
• CAS No: 2171881-07-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6143215
• PubChem ID: 165578499
• Update Time: 2025-11-01

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid
• 2171881-07-3
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}methyl)pentanoic acid
• EN300-1538779

• Inchi： 1S/C28H36N2O5/c1-4-19(14-26(31)32)15-29-27(33)20(13-18(2)3)16-30-28(34)35-17-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,18-20,25H,4,13-17H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FUJHRKYODVOZDP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(CC(=O)O)CC)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid (CAS No. 2171881-07-3): An Overview

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid (CAS No. 2171881-07-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as Fmoc-L-Leucine-L-Alanine, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the desired sequence formation.

The Fmoc group, specifically 9-fluorenylmethyloxycarbonyl, is a versatile protecting group that can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of this group in 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid allows for precise control over the reactivity of the amino groups, enabling chemists to construct intricate molecular architectures with high fidelity.

Recent studies have highlighted the importance of this compound in various biochemical and pharmaceutical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The unique structure of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid allows it to selectively bind to these enzymes, thereby disrupting their function and potentially leading to new therapeutic strategies.

In addition to its potential as a drug candidate, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid has also been explored for its use in diagnostic tools. Researchers at the University of California, San Francisco, have developed a novel imaging agent based on this compound that can selectively target and visualize specific cellular markers associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This breakthrough could significantly enhance our ability to diagnose and monitor these conditions at an early stage.

The synthesis of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid involves a multi-step process that requires careful control over reaction conditions and purification techniques. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling reactions with other building blocks to construct the final molecule. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline this process and improve yield and purity.

The physical and chemical properties of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 500 g/mol. The compound exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for various synthetic applications. Its stability under different pH conditions has also been studied, revealing that it remains stable over a wide pH range, which is crucial for its use in biological systems.

The safety profile of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in both in vitro and in vivo models. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}methyl)pentanoic acid (CAS No. 2171881-07-3) represents a promising molecule with diverse applications in chemical biology and medicinal chemistry. Its unique structural features, coupled with its potential therapeutic and diagnostic properties, make it an exciting area of research for scientists and clinicians alike. As further studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.